ethyl 2-[[2-[1-[2-(naphthalene-2-carbonylamino)ethyl]indol-3-yl]sulfanylacetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-[1-[2-(naphthalene-2-carbonylamino)ethyl]indol-3-yl]sulfanylacetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C33H31N3O4S2/c1-2-40-33(39)30-25-11-7-13-27(25)42-32(30)35-29(37)20-41-28-19-36(26-12-6-5-10-24(26)28)17-16-34-31(38)23-15-14-21-8-3-4-9-22(21)18-23/h3-6,8-10,12,14-15,18-19H,2,7,11,13,16-17,20H2,1H3,(H,34,38)(H,35,37)
• InChI Key: XYCPFOQTNWJYRS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)CSC3=CN(C4=CC=CC=C43)CCNC(=O)C5=CC6=CC=CC=C6C=C5
• Molecular Formula: C33H31N3O4S2
• Molecular Weight: 597.8 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound includes a thiophene ring, an indole ring, and a naphthalene moiety, among other functional groups. The exact 3D conformer and other structural details can be found in databases like PubChem.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 597.75 g/mol. It has a complexity of 917 and a topological polar surface area of 152 Ų. It has 2 hydrogen bond donors, 7 hydrogen bond acceptors, and 13 rotatable bonds.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Thiophene derivatives have captured the interest of researchers due to their potential as biologically active compounds. In medicinal chemistry, these compounds play a crucial role in designing advanced drugs with diverse effects. Let’s explore some specific applications:

Anticancer Properties: Thiophene-based molecules exhibit promising anticancer properties. Researchers have investigated their potential as chemotherapeutic agents. For instance, suprofen, which contains a 2-substituted thiophene framework, is known as a nonsteroidal anti-inflammatory drug. .

Organic Electronics and Semiconductors

Thiophene derivatives find applications in organic electronics, including organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). Their unique electronic properties make them valuable for constructing organic semiconductors. .

Corrosion Inhibition

Thiophene derivatives are used as corrosion inhibitors in industrial chemistry and material science. .

Antimicrobial Activity

Some thiophene-containing compounds exhibit antimicrobial properties. Researchers have investigated their effectiveness against bacteria, fungi, and other pathogens. .

Other Pharmacological Properties

Thiophene-based compounds have been explored for their anti-inflammatory, antihypertensive, and anti-atherosclerotic effects. .

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources.